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Compound of Interest

Compound Name: BAPTA-Na4

CAS No.: 126824-24-6

Cat. No.: B1667741 Get Quote

Solvent Compatibility: Water vs. DMSO

Executive Summary: The "Salt vs. Ester" Dichotomy
In calcium signaling research, the most frequent cause of experimental failure with BAPTA is

the conflation of its three chemical forms: the Free Acid, the Tetrasodium Salt (Na4), and the

Acetoxymethyl (AM) Ester.[1]

This guide focuses on BAPTA-Na4. Unlike the cell-permeable AM ester (which requires

DMSO), BAPTA-Na4 is a highly polar, ionic species designed for aqueous solubility. Attempting

to dissolve BAPTA-Na4 in DMSO is a fundamental protocol error that results in poor solubility

and precipitation.[1]

Quick Reference: Solubility Matrix
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Chemical Form Primary Solvent Solubility Limit Application

BAPTA-Na4 (Salt) Water / Buffer
~50 mM (approx. 30

mg/mL)

Extracellular

chelation; Intracellular

via patch

pipette/microinjection.

[1]

BAPTA-AM (Ester) DMSO ~25 mM

Intracellular loading

(membrane

permeable).[1]

BAPTA (Free Acid) DMSO / alkali Variable

Specialized synthesis;

requires pH

adjustment to dissolve

in water.[1]

Scientific Analysis: Water vs. DMSO Solubility[1][2]
[3]
Aqueous Solubility (The Standard)
BAPTA-Na4 is the tetrasodium salt of BAPTA.[1] Its high solubility in water is driven by the

ionic dissociation of the four sodium carboxylate groups.[1]

Mechanism: In water, the lattice energy of the crystalline solid is overcome by the hydration

of the Na+ ions and the carboxylate anions.[1]

Protocol Limit: While theoretical saturation can reach ~100 mM, practical stock solutions are

best prepared at 10–50 mM.[1]

pH Dependency: BAPTA-Na4 is naturally basic in solution.[1] It dissolves readily at neutral to

basic pH.[1] Acidifying the solution (pH < 6) can protonate the carboxyl groups, converting

the salt back toward the free acid form, which precipitates out of water.[1]

DMSO Solubility (The Misconception)
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Researchers often default to DMSO for all "drug-like" small molecules.[1] This is incorrect for

BAPTA-Na4.

The Problem: DMSO is a polar aprotic solvent.[1] While it solvates organic molecules (like

BAPTA-AM) well, it is poor at solvating highly ionic species like tetrasodium salts.[1]

Outcome: Adding BAPTA-Na4 directly to anhydrous DMSO often results in a cloudy

suspension or a "gummy" precipitate that refuses to dissolve.[1]

Correction: If an organic solvent is absolutely required (rare for Na4), it must be mixed with

water, but Water remains the obligatory primary solvent.[1]

Decision Framework & Workflow
The following diagram illustrates the critical decision path for selecting the correct BAPTA form

and the subsequent preparation workflow.
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Experimental Goal

Target Location?

Intracellular
(Live Cells, No Injection)

Passive Loading

Extracellular or
Pipette Injection

Patch Clamp / Buffer

Select BAPTA-AM
(Acetoxymethyl Ester)

Select BAPTA-Na4
(Tetrasodium Salt)

Solvent: Anhydrous DMSO
(Stock ~10-25 mM)

Solvent: Distilled Water
(Stock ~10-50 mM)

Add Pluronic F-127
(Disperse in Media)

Filter Sterilize
(0.22 µm PES)

Incubate Cells
(Membrane Permeable)

Add to Buffer/Pipette
(Membrane Impermeable)

Click to download full resolution via product page

Figure 1: Decision matrix for BAPTA selection and solvent workflows.[1] Green path indicates

the correct workflow for BAPTA-Na4.

Validated Preparation Protocol: BAPTA-Na4 Stock
Objective: Prepare a 50 mM BAPTA-Na4 Stock Solution (10 mL). Materials: BAPTA-Na4 (MW

~564.4 g/mol for anhydrous; check bottle for hydrate MW), Milli-Q Water (18.2 MΩ), 0.22 µm
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Syringe Filter.[1]

Step-by-Step Methodology
Calculate Mass:

Formula:

[1]

Example (Anhydrous):

[1]

Critical Note: Check the label.[1] If you have the hydrate form, adjust MW accordingly.[1]

Dissolution:

Add the weighed powder to a sterile tube.[1]

Add approx. 80% of the final volume (8 mL) of Milli-Q Water.[1]

Vortex vigorously.[1] The salt should dissolve rapidly at room temperature.[1]

pH Check (Self-Validation Step):

Check pH.[1][2][3][4] It should be slightly basic.

If using this for a patch-clamp internal solution, you must titrate the pH after adding

BAPTA, as BAPTA has buffering capacity.[1]

Volume Adjustment:

Add water to reach the final volume (10 mL).

Sterilization:

Pass through a 0.22 µm PES (Polyethersulfone) filter.[1] Nylon filters are also acceptable.

[1]
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Storage:

Aliquot into small volumes (e.g., 100 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stable for >6 months.

Troubleshooting & Stability
The "Precipitation" Issue
If you observe precipitation when adding your BAPTA-Na4 stock to a physiological buffer:

Cause 1: Divalent Cation Overload. If the buffer contains high levels of Ca²⁺ or Mg²⁺, the

BAPTA-Ca complex may form.[1] While usually soluble, extremely high concentrations can

alter ionic strength dynamics.[1]

Cause 2: pH Shock. Adding the stock to a highly acidic buffer (pH < 6) can protonate the

BAPTA, reducing its solubility.[1]

Solution: Ensure the receiving buffer is pH 7.2–7.4 before addition.[1]

Storage Stability[1][2][5][6][8]
Temperature: Store solid and stock solutions at -20°C.

Light: Protect from light.[1][5] Although BAPTA is not a fluorophore, UV exposure can

degrade the molecule over long periods.[1]

Hygroscopy: BAPTA-Na4 is hygroscopic.[1][6] Allow the bottle to warm to room temperature

before opening to prevent moisture condensation inside the stock bottle.[1]

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.interchim.fr/ft/4/486103.pdf
https://cdn.caymanchem.com/cdn/insert/11706.pdf
https://cdn.caymanchem.com/cdn/insert/15551.pdf
https://www.researchgate.net/post/How-can-I-dissolve-BAPTA-in-intracellular-solution-for-patch-clamp-recordings
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-bapta-am-cas-126150-97-8-version-7bbd5cf9fa.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b1667741#solubility-properties-of-bapta-na4-in-water-vs-dmso
https://www.benchchem.com/product/b1667741#solubility-properties-of-bapta-na4-in-water-vs-dmso
https://www.benchchem.com/product/b1667741#solubility-properties-of-bapta-na4-in-water-vs-dmso
https://www.benchchem.com/product/b1667741#solubility-properties-of-bapta-na4-in-water-vs-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

